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Compound of Interest

Compound Name: Ethyl 2-(3-bromophenyl)acetate

Cat. No.: B087286 Get Quote

Researchers, scientists, and drug development professionals often encounter complex

chemical nomenclature. A critical aspect of this is the correct identification and differentiation of

chemical compounds. This guide addresses the distinct identities of Ethyl 2-(3-
bromophenyl)acetate and Ethyl 3-bromobenzoylformate, clarifying that they are not synonyms

but fundamentally different molecules with distinct structural and chemical properties.

A thorough analysis of the chemical structures and molecular formulas for Ethyl 2-(3-
bromophenyl)acetate and Ethyl 3-bromobenzoylformate reveals that these are two unique

compounds. The assertion that Ethyl 3-bromobenzoylformate is a synonym for Ethyl 2-(3-
bromophenyl)acetate is incorrect.

Molecular Structure and Formula Comparison
A direct comparison of the key identifiers for each compound underscores their differences:
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Property
Ethyl 2-(3-
bromophenyl)acetate

Ethyl 3-
bromobenzoylformate

Molecular Formula C₁₀H₁₁BrO₂ C₁₀H₉BrO₃[1]

Molecular Weight 243.1 g/mol [2] 257.08 g/mol [1]

Core Structure Phenylacetate Benzoylformate

Key Functional Groups Ester, Bromophenyl Ester, Ketone, Bromophenyl

As the table indicates, the molecular formulas are distinct. Ethyl 3-bromobenzoylformate

possesses an additional oxygen atom, which is part of a ketone functional group, a feature

absent in Ethyl 2-(3-bromophenyl)acetate.

Structural Elucidation
To visualize the structural differences, the following diagrams are provided:

Figure 1: Chemical structure of Ethyl 2-(3-bromophenyl)acetate.
Figure 2: Chemical structure of Ethyl 3-bromobenzoylformate.

The diagrams clearly illustrate that Ethyl 2-(3-bromophenyl)acetate is a derivative of

phenylacetic acid, where an ethyl ester is attached to a phenyl ring bearing a bromine atom at

the meta position. In contrast, Ethyl 3-bromobenzoylformate is a derivative of benzoylformic

acid (an alpha-keto acid), featuring a bromine atom on the phenyl ring and an ethyl ester. The

presence of the ketone group adjacent to the ester in Ethyl 3-bromobenzoylformate is the key

structural differentiator.

Conclusion
Based on the definitive differences in their molecular formulas and chemical structures, Ethyl
2-(3-bromophenyl)acetate and Ethyl 3-bromobenzoylformate are distinct chemical entities. It

is crucial for researchers and scientists to use the correct nomenclature to ensure clarity,

reproducibility, and safety in their work. The two compounds cannot be used interchangeably,

and any experimental or developmental work must be based on the specific properties of the

correct molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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